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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B041313

An In-Depth Technical Guide to 4-Hydroxy-3-
nitrobenzaldehyde

This guide provides a comprehensive overview of the chemical properties, structure, and
synthesis of 4-Hydroxy-3-nitrobenzaldehyde, a significant compound in various research and
development sectors. The information is tailored for researchers, scientists, and professionals
in drug development.

Chemical Structure and IUPAC Name

4-Hydroxy-3-nitrobenzaldehyde is an organic compound belonging to the class of aromatic
aldehydes.[1] Its structure consists of a benzene ring substituted with a formyl group (-CHO), a
hydroxyl group (-OH), and a nitro group (-NO2).

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4-
hydroxy-3-nitrobenzaldehyde.[2][3]

Chemical Structure:

Caption: 2D structure of 4-Hydroxy-3-nitrobenzaldehyde.

Physicochemical Properties
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A summary of the key physicochemical properties of 4-Hydroxy-3-nitrobenzaldehyde is
presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C7H5NO4 [1112]
Molecular Weight 167.12 g/mol [1][2]
Appearance Yellow-brown to brown powder  [4]
Melting Point 140-142 °C [4115]
Boiling Point 275.00 °C [1]
Flash Point 124.30 °C [1]

CAS Number 3011-34-5 [2]

1S/C7H5NO4/c9-4-5-1-2-
InChl (2]
7(10)6(3-5)8(11)12/h1-4,10H

C1=CC(=C(C=C1C=0)--
SMILES (2]
INVALID-LINK--[O-])O

Experimental Protocols

Synthesis of 4-Hydroxy-3-nitrobenzaldehyde

A common method for the synthesis of 4-Hydroxy-3-nitrobenzaldehyde involves the nitration
of 4-hydroxybenzaldehyde.[6] A newer, more environmentally friendly approach utilizes
nitrogen dioxide as the nitrating agent with a molecular sieve catalyst.[6]

Detailed Methodology:[6]

e Preparation of Reaction Mixture: In a suitable reaction vessel, dissolve 12.2g of 4-
hydroxybenzaldehyde in 120ml of dichloromethane.

o Addition of Catalyst: Add 1.5g of HZSM-5 molecular sieve catalyst to the solution and stir
thoroughly.
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 Nitration: Cool the mixture to below 5°C. Slowly add 3.8ml of liquid nitrogen dioxide to the

stirred mixture.

o Reaction: After the addition is complete, allow the mixture to warm to 25°C and continue

stirring for 6 hours.
o Work-up:
o Filter the mixture to separate the HZSM-5 catalyst.
o Wash the organic phase with an 8% sodium bicarbonate solution until it is neutral.
o Wash the organic phase three times with distilled water.

« Isolation of Product: Remove the dichloromethane by vacuum distillation to obtain the yellow
solid product. The reported yield is approximately 61.9%.[6]

Dissolve 4-hydroxybenzaldehyde' Add HZSM-5 N Slowly Add React at 25°C Filter to Remove Wash with 8% ‘Wash with
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Caption: Synthesis workflow for 4-Hydroxy-3-nitrobenzaldehyde.

Logical Relationships of Functional Groups

The chemical reactivity and properties of 4-Hydroxy-3-nitrobenzaldehyde are determined by
the interplay of its three functional groups: the aldehyde, the hydroxyl, and the nitro group, all
attached to a central benzene ring.
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Caption: Functional group relationships in 4-Hydroxy-3-nitrobenzaldehyde.

This technical guide provides foundational information for professionals working with 4-
Hydroxy-3-nitrobenzaldehyde. For further details on specific applications and safety
protocols, consulting the primary literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041313#4-hydroxy-3-nitrobenzaldehyde-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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